Cas no 26667-68-5 (1-(2-methylphenyl)butan-2-one)

• Product Name: 1-(2-methylphenyl)butan-2-one
• CAS No: 26667-68-5
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD11934482
• CID: 1428139
• PubChem ID: 18627863
• Update Time: 2023-11-21

1-(2-methylphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-(2-methylphenyl)-
• 1-(2-methylphenyl)butan-2-one
• SCHEMBL363774
• N14163
• AB90379
• 26667-68-5
• AKOS010016316
• F8882-3124
• BBA66768
• Ethyl(2-methylbenzyl) ketone
• DTXSID70595276

• MDL： MFCD11934482
• Inchi： 1S/C11H14O/c1-3-11(12)8-10-7-5-4-6-9(10)2/h4-7H,3,8H2,1-2H3
• InChI Key： QIQOVCNBAMBWFH-UHFFFAOYSA-N
• SMILES： O=C(CC)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07